ML277
ML277
ML277(CID53347902) is a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator with EC50 of 270 nM.IC50 value: 270 nM (EC50) [1]Target: K(v)7.1 activatorML277 was shown to be highly selective against other KCNQ channels (>100-fold selectivity versus KCNQ2 and KCNQ4) as well as against the distantly related hERG potassium channel.
Brand Name:
Vulcanchem
CAS No.:
1401242-74-7
VCID:
VC0002809
InChI:
InChI=1S/C23H25N3O4S2/c1-16-6-12-19(13-7-16)32(28,29)26-14-4-3-5-21(26)22(27)25-23-24-20(15-31-23)17-8-10-18(30-2)11-9-17/h6-13,15,21H,3-5,14H2,1-2H3,(H,24,25,27)/t21-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)OC
Molecular Formula:
C23H25N3O4S2
Molecular Weight:
471.6
ML277
CAS No.: 1401242-74-7
Inhibitors
VCID: VC0002809
Molecular Formula: C23H25N3O4S2
Molecular Weight: 471.6
| CAS No. | 1401242-74-7 |
|---|---|
| Product Name | ML277 |
| Molecular Formula | C23H25N3O4S2 |
| Molecular Weight | 471.6 |
| IUPAC Name | (2R)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-2-carboxamide |
| Standard InChI | InChI=1S/C23H25N3O4S2/c1-16-6-12-19(13-7-16)32(28,29)26-14-4-3-5-21(26)22(27)25-23-24-20(15-31-23)17-8-10-18(30-2)11-9-17/h6-13,15,21H,3-5,14H2,1-2H3,(H,24,25,27)/t21-/m1/s1 |
| Standard InChIKey | OXQNLLVUVDAEHC-OAQYLSRUSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)OC |
| Appearance | Assay:≥95%A crystalline solid |
| Description | ML277(CID53347902) is a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator with EC50 of 270 nM.IC50 value: 270 nM (EC50) [1]Target: K(v)7.1 activatorML277 was shown to be highly selective against other KCNQ channels (>100-fold selectivity versus KCNQ2 and KCNQ4) as well as against the distantly related hERG potassium channel. |
| Synonyms | (R,Z)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carbimidic acid |
| Reference | [1]. Mattmann ME, et al. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. |
| PubChem Compound | 53347902 |
| Last Modified | Nov 12 2021 |
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